Cas no 5446-97-9 ( )
structure
Product Name:
CAS No:5446-97-9
MF:C19H16O10
MW:404.324346542358
CID:941440
PubChem ID:226359
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-methoxy-4-[(2-methoxy-4-oxalophenoxy)methoxy]phenyl]-2-oxoacetic acid
- 2,2'-{methanediylbis[oxy(3-methoxybenzene-4,1-diyl)]}bis(oxoacetic acid)
- AC1L5EPK
- AC1Q5RH0
- AG-K-00797
- AR-1D1065
- bis-(4-hydroxyoxalyl-2-methoxy-phenoxy)-methane
- CTK5A1168
- NSC16739
-
-
- Inchi: 1S/C19H16O10/c1-26-14-7-10(16(20)18(22)23)3-5-12(14)28-9-29-13-6-4-11(8-15(13)27-2)17(21)19(24)25/h3-8H,9H2,1-2H3,(H,22,23)(H,24,25)
- InChI Key: SWLZWQUSTKJCBQ-UHFFFAOYSA-N
- SMILES: O(COC1C=CC(C(C(=O)O)=O)=CC=1OC)C1C=CC(C(C(=O)O)=O)=CC=1OC
Computed Properties
- Exact Mass: 404.07428
- Monoisotopic Mass: 404.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 29
- Rotatable Bond Count: 10
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: 1.433
- Boiling Point: 627.9°C at 760 mmHg
- Flash Point: 224.3°C
- Refractive Index: 1.593
- PSA: 145.66
- LogP: 1.65370
Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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